N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide

• IUPAC Name: N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide
• InChI: InChI=1S/C11H18N4O2/c1-8(10(16)12-2)7-15(4)9-11(17)14(3)6-5-13-9/h5-6,8H,7H2,1-4H3,(H,12,16)
• InChI Key: QJEMDSSTIFENPE-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C1=NC=CN(C1=O)C)C(=O)NC
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide is a synthetic organic compound with a complex structure It contains a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, and a propanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide typically involves multiple steps. One common route starts with the preparation of the pyrazine ring, followed by the introduction of the amide group. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and advanced purification techniques to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. The reaction conditions often involve controlled temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Researchers are exploring its potential as a drug candidate for various diseases, given its unique structure and reactivity.

Industry: It is used in the production of specialty chemicals and advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways depend on the specific application and the biological system involved.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,2-dimethyl-3-[methyl-(4-methyl-3-oxopyrazin-2-yl)amino]propanamide include:

• 3-Vinyl-4-methyl-3-pyrroline-2,5-dione
• Indole derivatives

Uniqueness

What sets this compound apart is its specific combination of functional groups and its potential for diverse chemical reactivity. This makes it a valuable compound for research and industrial applications, offering unique properties that are not easily replicated by other similar compounds.